Cas no 2137829-49-1 (2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl-)

• Product Name: 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl-
• CAS No: 2137829-49-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5279494
• Update Time: 2025-08-05

2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl-

• Inchi： 1S/C13H14N2O/c1-10-8-12(16-2)9-13(14-10)15-11-6-4-3-5-7-11/h3-9H,1-2H3,(H,14,15)
• InChI Key： YQVFBPDLMIXQKA-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC(C)=CC(OC)=C1

Additional information on 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl-

Comprehensive Overview of 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- (CAS No. 2137829-49-1)

2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- (CAS No. 2137829-49-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and substituted functional groups, offers a wide range of applications due to its versatile chemical properties. The presence of methoxy and methyl groups, along with the phenyl substituent, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- has surged, driven by their potential in drug discovery and development. Researchers are particularly interested in its role as a building block for small molecule inhibitors and biologically active agents. The compound's ability to interact with various biological targets has made it a focal point in studies related to cancer therapeutics, neurodegenerative diseases, and anti-inflammatory agents. Its structural features align with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

From an industrial perspective, 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- is also gaining traction in the agrochemical sector. Its derivatives are being explored for their potential as pesticides and herbicides, offering eco-friendly alternatives to traditional crop protection chemicals. The compound's stability and solubility properties make it suitable for formulation in various agricultural applications, addressing the global need for sustainable farming solutions.

The synthesis of 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- involves multi-step organic reactions, including amination, alkylation, and aryl substitution. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methodologies are part of the broader shift toward green chemistry, minimizing waste and energy consumption in chemical production.

In the realm of material science, this compound has shown promise in the development of organic semiconductors and light-emitting diodes (OLEDs). Its electron-rich pyridine core and tunable substituents make it a candidate for optoelectronic materials, aligning with the push for energy-efficient technologies. As the demand for flexible electronics and wearable devices grows, compounds like 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- are poised to play a pivotal role.

For researchers and industry professionals, understanding the physicochemical properties of 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- is crucial. Key parameters such as melting point, solubility, and stability under various conditions are essential for its application in diverse fields. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize and validate the compound's purity and structure.

The future of 2-Pyridinamine, 4-methoxy-6-methyl-N-phenyl- looks promising, with ongoing research exploring its potential in nanotechnology and drug delivery systems. As the scientific community continues to uncover its capabilities, this compound is expected to remain a topic of interest in both academic and industrial settings. Its versatility and adaptability make it a cornerstone in the advancement of modern chemistry and applied sciences.